Cas no 16651-47-1 (Acetic Acid-13C2)

Acetic Acid-13C2 Properties

Names and Identifiers

• ACETIC ACID, [13C2]
• Acetic Acid-13C2
• Acetic-13C2 Acid
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-2-[[(10R,12S,13S,14R,17S)-12-hydroxy-17-[(2S)-5-hydroxy-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-6-en-2-yl]-4,4,10,14-tetramethyl-1,2,3,5,6,7,8,9,11,12,13,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxan-3-yl]oxy
• [1,2-13C2] acetic acid
• 13C2-acetic acid
• Bipinnatifidusoside F1
• Ginsenoside-M6-bc
• glacial acetic acid
• ACETIC ACID (1,2-13C2)
• ACETIC-13C2 ACID, 99 ATOM % 13C
• MFCD00037367
• ((1)(3)C?)ACETIC ACID
• 16651-47-1
• Acetic acid-13C2, 99 atom % 13C
• J-010293
• DA-70493
• [1,2-13C2] Acetic acid
• Acetic acid-13C2
• ACETIC-13C2 ACID
• +Expand

• MDL： MFCD00037367
• InChIKey： QTBSBXVTEAMEQO-ZDOIIHCHSA-N
• Inchi： InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1+1,2+1
• SMILES： CC(=O)O

Computed Properties

• Exact Mass: 62.027839037g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 62.027839037g/mol
• Heavy Atom Count: 4
• Complexity: 31
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 117-118 °C(lit.)
• Melting Point: 16.2 °C (lit.)
• Vapor Pressure: 11.4 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.083 g/mL at 25 °C